N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide

• IUPAC Name: N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide
• InChI: InChI=1S/C17H23N3O2S/c1-2-3-5-12-16-19-20-17(23-16)18-15(21)11-8-13-22-14-9-6-4-7-10-14/h4,6-7,9-10H,2-3,5,8,11-13H2,1H3,(H,18,20,21)
• InChI Key: VCEAQKNWXVLDOK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=NN=C(S1)NC(=O)CCCOC2=CC=CC=C2
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide, also known as PTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. PTB belongs to the class of thiadiazole compounds, which have been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide is not fully understood, but it is thought to involve the inhibition of several enzymes and signaling pathways that are involved in inflammation and cancer. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins that are involved in inflammation. This compound has also been found to inhibit the activity of nuclear factor kappa B (NF-κB), which is a signaling pathway that is involved in the regulation of inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-oxidant properties. This compound has been found to inhibit the production of several pro-inflammatory cytokines, including interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has been found to exhibit anti-oxidant properties by scavenging reactive oxygen species (ROS) and inhibiting lipid peroxidation.

Advantages and Limitations for Lab Experiments

N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide has several advantages for use in lab experiments. This compound is relatively easy to synthesize and has been found to exhibit a range of biological activities. This compound has been used as a tool compound to investigate the role of various biological processes. However, there are also some limitations to the use of this compound in lab experiments. This compound has been found to exhibit some toxicity in vitro, and its effects in vivo are not fully understood.

Future Directions

There are several future directions for research on N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide. One direction is to investigate the potential use of this compound as a therapeutic agent for the treatment of inflammation and cancer. Another direction is to investigate the mechanism of action of this compound in more detail, including its effects on other signaling pathways and enzymes. Additionally, the potential toxicity of this compound in vivo should be investigated further to determine its safety for use as a therapeutic agent.

Scientific Research Applications

N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-oxidant properties. This compound has been studied extensively for its potential applications in scientific research, including its use as a tool compound to investigate the role of various biological processes. This compound has been found to inhibit the activity of several enzymes and signaling pathways that are involved in inflammation and cancer.